Tris(tetramethylcyclopentadienyl)lanthanum(III)
Overview
Description
Tris(tetramethylcyclopentadienyl)lanthanum(III) is an organolanthanide compound. It consists of three tetramethylcyclopentadienyl ligands attached to a central lanthanum atom . The compound is used in various applications in scientific research, including catalysis, material synthesis, and advanced electronics.
Molecular Structure Analysis
The molecular structure of Tris(tetramethylcyclopentadienyl)lanthanum(III) is composed of a lanthanum atom at the center, surrounded by three tetramethylcyclopentadienyl ligands. The empirical formula is C27H39La, and the molecular weight is 502.50 .Physical And Chemical Properties Analysis
Tris(tetramethylcyclopentadienyl)lanthanum(III) is a solid substance . It has a quality level of 100 and an assay of 99.9% trace metals basis . The storage temperature is 2-8°C .Scientific Research Applications
Atomic Layer Deposition
This compound is used in the atomic layer deposition of lanthanum-based ternary oxides . The oxide films were deposited in a flow-type ALD reactor with water vapor alternating with vapors of metal amidinate precursors .
Thermal Stabilizer
It has been synthesized and used as a novel type of thermal stabilizer . The thermal stability of this product is better than that of Ca-Zn complex and basic lead salt stabilizers, and equal to that of dibutyltin diaurate .
Supercapacitor Applications
Lanthanum tungstate (La2(WO4)3) nanoflakes have been deposited on Nickel foam (NF) substrate, which is used as a working electrode . This favorable behavior of La2(WO4)3 suggests potential candidature for electrode in asymmetric supercapacitor application .
High Pressure Flux Method
Single crystal of lanthanum hydroxide La(OH)3 has been synthesized by high pressure flux method . This method is used for the controlled synthesis and growth mechanism of lanthanum hydroxide .
Grain Refinement
In specimens modified using Al – 5% Ti – 1%B – nLa (n = 0.3%, 0.7% and 1.1% respectively), the optimum effect of grain refinement is achieved after inoculation for 60 min . After treatment with modifier containing lanthanum, the aluminum grain size is much smaller than with use of modifier without La .
Organometallic Compound
Tris(tetramethylcyclopentadienyl)lanthanum(III) is one of numerous organo-metallic compounds sold by American Elements under the trade name AE Organo-Metallics™ for uses requiring non-aqueous solubility such as recent solar energy and water treatment applications .
Catalyst in Polymerization Reactions
This compound has various applications in scientific experiments, including catalysis, organic synthesis, and materials science. It is used as a catalyst in polymerization reactions.
Olefin Metathesis and Hydrosilylation Reactions
Safety and Hazards
Tris(tetramethylcyclopentadienyl)lanthanum(III) is classified as a hazardous material. It can release flammable gases upon contact with water . The safety information includes a danger signal word and hazard statements H261 . Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended .
properties
IUPAC Name |
lanthanum(3+);1,2,3,5-tetramethylcyclopenta-1,3-diene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C9H13.La/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUOIDCSOSVBBLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[C-]1C=C(C(=C1C)C)C.C[C-]1C=C(C(=C1C)C)C.C[C-]1C=C(C(=C1C)C)C.[La+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H39La |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70584100 |
Source
|
| Record name | Lanthanum tris(1,2,3,4-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70584100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
502.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lanthanum tris(1,2,3,4-tetramethylcyclopenta-2,4-dien-1-ide) | |
CAS RN |
148607-23-2 |
Source
|
| Record name | Lanthanum tris(1,2,3,4-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70584100 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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